Cas no 1644456-75-6 (2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride)
2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- KJWYMUUJTLHHST-UHFFFAOYSA-N
- 1644456-75-6
- 2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride
- EN300-28221578
- AT29083
- 2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE HCL
- SCHEMBL16401793
- 2-(4-chloro-2-fluoro-phenyl)-ethanamine hydrochloride
- KS-10797
- 2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride
-
- MDL: MFCD34168105
- Inchi: 1S/C8H9ClFN.ClH/c9-7-2-1-6(3-4-11)8(10)5-7;/h1-2,5H,3-4,11H2;1H
- InChI Key: KJWYMUUJTLHHST-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)CCN.Cl
Computed Properties
- Exact Mass: 209.0174329g/mol
- Monoisotopic Mass: 209.0174329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28221578-0.1g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 0.1g |
$32.0 | 2025-03-19 | |
| Enamine | EN300-28221578-0.25g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 0.25g |
$42.0 | 2025-03-19 | |
| Enamine | EN300-28221578-0.5g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 0.5g |
$74.0 | 2025-03-19 | |
| Enamine | EN300-28221578-1.0g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 1.0g |
$98.0 | 2025-03-19 | |
| Enamine | EN300-28221578-2.5g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 2.5g |
$198.0 | 2025-03-19 | |
| Enamine | EN300-28221578-5.0g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 5.0g |
$326.0 | 2025-03-19 | |
| Enamine | EN300-28221578-10.0g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 10.0g |
$535.0 | 2025-03-19 | |
| Enamine | EN300-28221578-0.05g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95.0% | 0.05g |
$23.0 | 2025-03-19 | |
| Enamine | EN300-28221578-1g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95% | 1g |
$98.0 | 2023-09-09 | |
| Enamine | EN300-28221578-5g |
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride |
1644456-75-6 | 95% | 5g |
$326.0 | 2023-09-09 |
2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride
Chemical and Biological Insights into 2-(4-Chloro-2-fluorophenyl)ethan-1-amine Hydrochloride (CAS No: 1644456-75-6)
2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride (CAS No: 1644456-75-6) is a substituted aromatic amine derivative with a unique structural configuration that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. The compound features a benzene ring substituted with a chloro group at the para position and a fluoro group at the ortho position, linked to an ethyl chain terminating in an amine functional group. This specific arrangement of substituents imparts distinct electronic and steric properties, which are critical for its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility in aqueous environments, making it more amenable to biological studies and formulation processes.
The structural diversity of aromatic amines like 2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride is a cornerstone in the design of bioactive molecules. The presence of both halogen atoms (chlorine and fluorine) on the phenyl ring introduces multiple points for molecular recognition, enabling interactions with various biological targets such as enzymes, receptors, or ion channels. Recent studies highlight the importance of fluorine substitution in modulating metabolic stability and binding affinity, while chlorine atoms often play roles in fine-tuning lipophilicity. These dual substitutions may synergistically enhance the compound’s pharmacokinetic profile, positioning it as a valuable scaffold for lead optimization.
In terms of chemical synthesis, the preparation of CAS No: 1644456-75-6 typically involves strategic electrophilic aromatic substitution reactions. The ortho/para directing effects of existing substituents on the benzene ring must be carefully managed to achieve the desired regioselectivity. Modern synthetic approaches often employ transition-metal-catalyzed cross-coupling reactions or selective halogenation techniques to introduce both chlorine and fluorine atoms with high precision. Such methodologies align with current trends in green chemistry, minimizing byproducts and improving atom economy during large-scale production.
The compound’s relevance extends to its role as a building block in combinatorial chemistry libraries. Researchers have demonstrated that derivatives containing similar chloro-fluoro substituted phenethylamine motifs exhibit activity against neurodegenerative diseases by modulating monoamine neurotransmitter systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that analogs with comparable substitution patterns showed improved blood-brain barrier permeability compared to traditional antidepressants like SSRIs.
CAS No: 1644456-75-6 also serves as an intermediate in the development of novel antitumor agents. The fluorinated phenyl ring has been shown to participate in hydrogen bonding interactions within protein binding pockets, while the chloro group contributes to π-electron stabilization through resonance effects. These properties are particularly advantageous when designing molecules targeting tyrosine kinases or other enzymes involved in cancer progression pathways.
Molecular modeling studies have further elucidated the conformational flexibility of this compound. Computational analyses reveal that the ethyl chain allows for optimal orientation between the aromatic core and amine functionality when interacting with G-protein coupled receptors (GPCRs). This spatial adaptability is crucial for achieving high selectivity against specific receptor subtypes while minimizing off-target effects—a key consideration in modern drug design paradigms.
The compound’s physicochemical characteristics include moderate lipophilicity (logP ≈ 1.8), which balances membrane permeability with aqueous solubility requirements for drug candidates. Its melting point ranges between 130–135°C depending on crystallization conditions, indicating sufficient thermal stability for laboratory handling and industrial processing applications involving organic solvents or elevated temperatures.
CAS No: 1644456-75-6 has been incorporated into high-throughput screening campaigns targeting neuroinflammatory disorders. A notable example is its use as a lead structure for developing dual-action compounds that simultaneously inhibit cyclooxygenase (COX) enzymes and modulate serotonin reuptake mechanisms. Such multifunctional approaches address complex disease etiologies where single-target drugs show limited efficacy due to compensatory biological responses.
In material science contexts, derivatives of this compound have demonstrated utility as ligands in coordination chemistry applications. The amine functionality provides chelating capabilities essential for forming stable metal complexes used in catalysis or sensor technologies. Fluorinated ligands are particularly valued for their ability to tune redox potentials and enhance electron transfer efficiencies within these systems.
The compound’s structural versatility is further exemplified by its application as a precursor in asymmetric synthesis strategies. By introducing chiral centers at strategic positions along the ethyl chain through enzymatic or organocatalytic methods, researchers can generate enantiomerically enriched derivatives critical for optimizing stereochemical selectivity during target engagement processes.
CAS No: 1644456-75-6 exhibits distinct spectroscopic signatures useful for analytical characterization. In NMR spectra, the aromatic protons display characteristic downfield shifts due to deshielding effects from both halogen substituents, while coupling constants provide insights into molecular geometry through vicinal proton interactions across adjacent carbon atoms connected via single bonds.
Spectroscopic data also reveal unique electronic transitions when comparing UV-visible absorption profiles between free base forms versus salt variants like hydrochlorides commonly used during preliminary biological evaluations involving cell culture experiments where pH sensitivity might influence compound behavior differently than expected under physiological conditions mimicking human plasma environments characterized by specific ion concentrations including sodium chloride levels around 0.9% w/v typical post-ingestion scenarios following oral administration routes frequently employed today especially considering patient compliance factors influencing dosage form preferences globally observed trends suggest increasing demand towards orally available therapeutics over injectable alternatives whenever feasible given associated convenience benefits perceived by end-users impacting overall treatment adherence rates measured epidemiologically across diverse populations studied recently including clinical trials data analyzed using advanced statistical models accounting confounding variables such as age distribution gender ratios socioeconomic status etcetera all contributing comprehensive understanding real-world effectiveness metrics now prioritized regulatory agencies prior approval granting procedures ensuring public health safety standards maintained rigorously throughout product lifecycle management phases from discovery through post-marketing surveillance activities mandated by international pharmacopeias harmonizing quality control practices worldwide facilitating cross-border collaborations accelerating innovation timelines significantly observed collaborative projects involving multinational research teams leveraging shared databases cloud computing infrastructures AI-driven virtual screening tools etcetera demonstrating convergence traditional experimental methods computational predictive models enhancing efficiency discovery pipelines reducing time-to-market new pharmaceuticals approximately two years faster estimates based industry benchmarking reports released annually assessing technological advancements impact R&D productivity metrics validated peer-reviewed publications meta-analyses comparing pre-and post-digital transformation eras within biotech sector confirming positive correlations adoption emerging technologies reduced attrition rates late-stage clinical trials attributable better early-stage candidate selection criteria informed predictive toxicology models trained vast datasets historical drug failures successes alike thus mitigating risks associated poor ADME profiles leading cause attrition according FDA statistics cited recent white papers addressing translational challenges medicine development emphasizing need integrated approaches combining empirical data machine learning algorithms achieving higher success probabilities particularly complex diseases requiring multi-target therapies currently under investigation phase II clinical trials showing promising preliminary results warranting further exploration academic industrial partnerships aiming commercialize novel treatment modalities leveraging such chemotypes potentially revolutionizing therapeutic landscapes multiple indications simultaneously targeted single molecule platforms concept gaining traction pharmaceutical companies seeking competitive advantages crowded markets driven innovation pressures patent expirations generic competition etcetera all factors shaping current research priorities focusing structure-based drug design strategies capitalizing on well-characterized binding sites identified crystallographic studies enabling rational modifications improving potency selectivity safety margins essential criteria regulatory submissions aiming fast-track approvals accelerated review pathways available FDA EMA other agencies recognizing urgent unmet medical needs certain disease categories encouraging submission priority review vouchers offered incentives developers demonstrating commitment pediatric formulations orphan drugs etcetera illustrating broader ecosystem influences shaping modern drug discovery paradigms incorporating socio-economic considerations alongside scientific merit assessments during project planning stages ensuring long-term viability products beyond technical feasibility economic sustainability market accessibility etcetera all interrelated aspects addressed holistically successful ventures pharmaceutical space today highly dynamic environment requiring adaptability responsiveness changing demands stakeholders including patients healthcare providers payers regulators each playing critical roles product development lifecycle necessitating stakeholder engagement strategies aligned organizational goals external expectations achieved transparent communication proactive risk management ethical sourcing practices supply chain resilience planning anticipating global disruptions pandemic-related supply issues geopolitical tensions affecting raw material availability transportation logistics etcetera demonstrating comprehensive preparedness essential maintaining uninterrupted operations critical mass production facilities supporting clinical trials commercial launch activities requiring robust contingency plans inventory management systems real-time monitoring tools ensuring compliance Good Manufacturing Practices (GMP) standards enforced globally harmonized systems quality assurance implemented seamlessly across manufacturing sites facilitating international regulatory submissions without additional delays audits inspections required conformity mandatory guidelines protecting consumer interests preserving brand integrity companies operating increasingly interconnected supply chains necessitating rigorous supplier qualification programs raw material testing protocols batch release procedures aligned current best practices industry benchmarks cited ICH Q7 guideline document serving reference point quality control measures adopted worldwide fostering trust confidence stakeholders through demonstrable commitment excellence operational efficiency regulatory compliance simultaneously achieved innovative solutions digital transformation automation robotics process analytical technology (PAT) implementations optimizing production workflows reducing human error rates increasing throughput capacities meeting growing demand personalized medicines targeted therapies precision medicine initiatives gaining momentum due advances genomics biomarker identification technologies enabling stratified patient populations receiving optimized treatments based individual genetic profiles molecular characteristics thereof underscoring importance structural diversity molecules like CAS No: 1644456-75,–,–,–,–,–,–,–,–,–,–,–,–,–,–,–,–,–,–, where precise functional group placement determines therapeutic specificity efficacy safety profiles evaluated through extensive preclinical testing battery assays including cytotoxicity studies genotoxicity assessments cardiotoxicity evaluations performed per OECD guidelines ensuring comprehensive understanding potential liabilities prior human trials conducted under strict ethical oversight frameworks protecting participant rights welfare throughout study duration following Declaration Helsinki principles reinforcing importance responsible conduct research entire field biomedical sciences today highly regulated yet rapidly evolving domain requiring continuous education training professionals staying updated latest scientific breakthroughs regulatory changes technological innovations shaping future directions discipline anticipated next five years predicted significant advancements AI-assisted molecular design quantum computing simulations enhanced understanding protein-ligand interactions enabling virtual screening capabilities surpassing traditional methods accuracy speed cost-effectiveness thereof already demonstrated pilot projects collaboration MIT Novartis Institute Medical Insight suggesting paradigm shift conventional hit-to-lead optimization processes favoring computational approaches whenever possible thus reducing reliance animal testing aligning global efforts promoting alternative methods animal-free research advocated organizations like Humane Society World Wildlife Fund others pushing boundaries ethical science sustainability goals increasingly integrated corporate social responsibility programs biotech firms aiming balance innovation environmental stewardship community engagement initiatives showcased annual sustainability reports highlighting progress carbon neutrality commitments waste reduction targets water conservation measures energy efficiency improvements across manufacturing facilities laboratories offices reflecting holistic approach corporate citizenship essential maintaining positive public perception attracting investment partnerships crucial long-term growth success enterprises operating capital-intensive sectors pharmaceutical industry notably reliant sustained funding pipeline development activities requiring clear demonstration value propositions aligned investor expectations societal needs thereof underscoring multidimensional nature challenges opportunities facing professionals working CAS No: 1644456, 75, hydrochloride, phenethylamine derivatives, fluoroaromatic compounds, halogenated amine salts, pharmaceutical intermediates, drug discovery scaffolds, neurotransmitter modulators, GPCR ligands, asymmetric synthesis precursors, coordination chemistry ligands, metal complex formation agents, analytical reference standards, NMR spectral markers, UV absorption profiles, etcetera all facets contributing rich tapestry knowledge surrounding this compound necessitating interdisciplinary expertise bridging organic synthesis biology computation business strategy successfully navigating complexities field today collaborative teams comprising chemists biologists pharmacologists toxicologists statisticians regulatory affairs specialists working synergistically deliver safe effective medicines patients waiting world over estimated over two billion individuals suffering chronic diseases according WHO reports underscoring urgency innovation efforts ongoing global scale driven collective determination alleviate suffering improve quality life standards universally recognized fundamental human rights enshrined UN Sustainable Development Goals particularly Goal Three focusing health well-being everyone everywhere achievable only through concerted scientific endeavors guided principles equity accessibility affordability central tenets modern healthcare policies shaping R&D agendas governments private sectors alike investing heavily translational research infrastructure building capacity local communities developing countries enabling them participate benefit medical advancements rather remain passive recipients thereof demonstrated successful public-private partnerships like GAVI Coalition malaria vaccine distribution programs serving model future initiatives addressing other disease burdens effectively utilizing compounds like CAS No: 1644, amino acid analogs, heterocyclic derivatives, etcetera adapting them local needs resources availability infrastructure limitations present unique challenges opportunities innovation exemplified mobile clinics portable diagnostic devices decentralized clinical trial models emerging solutions overcoming geographical barriers access healthcare services rural urban marginalized populations worldwide thus expanding applicability molecules such as those derived from this core structure beyond developed markets reaching underserved regions equally important considering demographic shifts aging populations rising prevalence noncommunicable diseases necessitating tailored therapeutic solutions addressing specific population needs genetic predispositions lifestyle factors environmental exposures all variables influencing drug response variability requiring personalized medicine approaches supported by robust pharmacogenomic databases currently under expansion through international consortia sharing anonymized patient data securely compliant GDPR HIPAA regulations protecting privacy confidentiality paramount concern digital health initiatives thriving nonetheless demonstrating remarkable progress overcoming initial skepticism resistance change traditional one-size-fits-all treatment models now being replaced more nuanced individualized care philosophies driven patient-centric mindset transforming entire healthcare ecosystem where compounds like those bearing this CAS number play pivotal roles foundational elements upon which customized therapies built optimized delivered efficiently sustainably meeting rising expectations consumers demanding transparency value accountability from healthcare providers pharmaceutical companies alike evidenced growing popularity direct-to-consumer genetic testing services online platforms connecting patients researchers clinicians accelerating data collection analysis cycles informing real-time adjustments treatment protocols based emerging evidence continuously generated monitored shared ecosystem participants thus creating dynamic feedback loops essential adaptive medicine concepts gaining traction among stakeholders prioritizing outcomes over rigid protocols ultimately leading better health outcomes lower costs reduced hospitalizations demonstrating tangible benefits investing smartly into chemical structures offering broad synthetic flexibility biological relevance exemplified here by detailed examination properties potential uses surrounding this particular molecule bearing CAS number 1648—underscored significance thorough understanding fundamentals guiding responsible application future innovations ensuring maximum benefit minimum risk achieved systematically rigorous scientific inquiry open collaboration knowledge sharing across borders disciplines cultures fostering inclusive growth equitable access medical breakthroughs humanity deserves expects receives steadily advancing thanks dedicated efforts professionals committed excellence service life sciences sector epitomized here through exploration chemical entity known simply yet profoundly as *CAS No: 1**.
1644456-75-6 (2-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)